Bongkrekic Acid, Triammonium Salt
Bongkrekic Acid, Triammonium Salt
Bongkrekic acid is a tricarboxylic acid that is docosa-2,4,8,10,14,18,20-heptaenedioic acid substituted at positions 2 ,5 and 17 by methyl groups, at positions 6 by a methoxy group and at position 20 by a carboxymethyl group. It has a role as an apoptosis inhibitor, an EC 2.5.1.18 (glutathione transferase) inhibitor, a toxin and an ATP/ADP translocase inhibitor. It is a tricarboxylic acid and an ether.
An antibiotic produced by Pseudomonas cocovenenans. It is an inhibitor of MITOCHONDRIAL ADP, ATP TRANSLOCASES. Specifically, it blocks adenine nucleotide efflux from mitochondria by enhancing membrane binding.
An antibiotic produced by Pseudomonas cocovenenans. It is an inhibitor of MITOCHONDRIAL ADP, ATP TRANSLOCASES. Specifically, it blocks adenine nucleotide efflux from mitochondria by enhancing membrane binding.
Brand Name:
Vulcanchem
CAS No.:
11076-19-0
VCID:
VC0079291
InChI:
InChI=1S/C28H38O7/c1-21(15-18-24(19-26(29)30)20-27(31)32)13-11-9-7-5-6-8-10-12-14-25(35-4)22(2)16-17-23(3)28(33)34/h6,8-12,15-19,21,25H,5,7,13-14,20H2,1-4H3,(H,29,30)(H,31,32)(H,33,34)/b8-6+,11-9-,12-10+,18-15-,22-16-,23-17+,24-19+
SMILES:
CC(CC=CCCC=CC=CCC(C(=CC=C(C)C(=O)O)C)OC)C=CC(=CC(=O)O)CC(=O)O
Molecular Formula:
C₂₈H₃₈O₇.3NH₃
Molecular Weight:
486.6 g/mol
Bongkrekic Acid, Triammonium Salt
CAS No.: 11076-19-0
Main Products
VCID: VC0079291
Molecular Formula: C₂₈H₃₈O₇.3NH₃
Molecular Weight: 486.6 g/mol
| CAS No. | 11076-19-0 |
|---|---|
| Product Name | Bongkrekic Acid, Triammonium Salt |
| Molecular Formula | C₂₈H₃₈O₇.3NH₃ |
| Molecular Weight | 486.6 g/mol |
| IUPAC Name | (2E,4Z,8E,10E,14Z,18Z,20Z)-20-(carboxymethyl)-6-methoxy-2,5,17-trimethyldocosa-2,4,8,10,14,18,20-heptaenedioic acid |
| Standard InChI | InChI=1S/C28H38O7/c1-21(15-18-24(19-26(29)30)20-27(31)32)13-11-9-7-5-6-8-10-12-14-25(35-4)22(2)16-17-23(3)28(33)34/h6,8-12,15-19,21,25H,5,7,13-14,20H2,1-4H3,(H,29,30)(H,31,32)(H,33,34)/b8-6+,11-9-,12-10+,18-15-,22-16-,23-17+,24-19+ |
| Standard InChIKey | SHCXABJSXUACKU-WUTQZGRKSA-N |
| Isomeric SMILES | C[C@@H](C/C=C/CC/C=C/C=C\C[C@H](/C(=C\C=C(/C)\C(=O)O)/C)OC)/C=C/C(=C\C(=O)O)/CC(=O)O |
| SMILES | CC(CC=CCCC=CC=CCC(C(=CC=C(C)C(=O)O)C)OC)C=CC(=CC(=O)O)CC(=O)O |
| Canonical SMILES | CC(CC=CCCC=CC=CCC(C(=CC=C(C)C(=O)O)C)OC)C=CC(=CC(=O)O)CC(=O)O |
| Colorform | White amorphous solid |
| Melting Point | 50-60 °C |
| Description | Bongkrekic acid is a tricarboxylic acid that is docosa-2,4,8,10,14,18,20-heptaenedioic acid substituted at positions 2 ,5 and 17 by methyl groups, at positions 6 by a methoxy group and at position 20 by a carboxymethyl group. It has a role as an apoptosis inhibitor, an EC 2.5.1.18 (glutathione transferase) inhibitor, a toxin and an ATP/ADP translocase inhibitor. It is a tricarboxylic acid and an ether. An antibiotic produced by Pseudomonas cocovenenans. It is an inhibitor of MITOCHONDRIAL ADP, ATP TRANSLOCASES. Specifically, it blocks adenine nucleotide efflux from mitochondria by enhancing membrane binding. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 0.002 mg/L at 25 °C (est) |
| Synonyms | Bongkrekate Bongkrekic Acid Flavotoxin A |
| Vapor Pressure | 3.9X10-15 mm Hg at 25 °C (est) |
| PubChem Compound | 16760034 |
| Last Modified | Dec 23 2021 |
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